Cas no 166039-49-2 (N-benzyl-2-(4-phenylpiperazin-1-yl)quinazolin-4-amine)

• Product Name: N-benzyl-2-(4-phenylpiperazin-1-yl)quinazolin-4-amine
• CAS No: 166039-49-2
• MF: C₂₅H₂₅N₅
• MW: 395.499504804611
• CID: 2781141
• Update Time: 2023-08-07

N-benzyl-2-(4-phenylpiperazin-1-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(4-phenylpiperazin-1-yl)quinazolin-4-amine
• Neuro1_000099
• Oprea1_075229
• Oprea1_120501
• KUC104441N
• STL335702

• Inchi： 1S/C25H25N5/c1-3-9-20(10-4-1)19-26-24-22-13-7-8-14-23(22)27-25(28-24)30-17-15-29(16-18-30)21-11-5-2-6-12-21/h1-14H,15-19H2,(H,26,27,28)
• InChI Key： RNYAMUCWYNJGMN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCN(C2N=C3C=CC=CC3=C(NCC3C=CC=CC=3)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 508
• XLogP3: 5.4
• Topological Polar Surface Area: 44.3